1-(2-Methylpropyl)-4-[4-(2-methylpropyl)piperidin-4-yl]piperazine

• Molecular Formula: C17H35N3
• Molecular Weight: 281.5 g/mol
• SMILES: CC(C)CC1(CCNCC1)N2CCN(CC2)CC(C)C
• InChI: InChI=1S/C17H35N3/c1-15(2)13-17(5-7-18-8-6-17)20-11-9-19(10-12-20)14-16(3)4/h15-16,18H,5-14H2,1-4H3
• InChIKey: XNRGFMXHJMWZEZ-UHFFFAOYSA-N

1-(2-Methylpropyl)-4-[4-(2-methylpropyl)piperidin-4-yl]piperazine: Structural Baseline for a Dual Isobutyl-Substituted (4-Piperidinyl)-Piperazine Research Compound

1-(2-Methylpropyl)-4-[4-(2-methylpropyl)piperidin-4-yl]piperazine (CAS 2060038-47-1) is a fully synthetic, dual isobutyl-substituted piperazine-piperidine hybrid with molecular formula C₁₇H₃₅N₃ and a molecular weight of 281.48 g/mol . The compound belongs to the (4-piperidinyl)-piperazine chemotype, a scaffold platform widely investigated for acetyl-CoA carboxylase (ACC1/2) inhibition, sigma receptor (S1R/S2R) ligand activity, and DGAT inhibition [1][2]. Its distinctive structural feature is the presence of two 2-methylpropyl (isobutyl) groups: one appended to the piperazine N1 nitrogen and a second installed as a quaternary substitution at the 4-position of the piperidine ring, creating a 4,4-disubstituted piperidine architecture not found in the majority of published (4-piperidinyl)-piperazine analogs.

Scaffold (4-Piperidinyl)-piperazine chemotype with dual isobutyl substitution unique among published analogs

Architecture 4,4-disubstituted piperidine ring; not present in common mono-substituted or Boc-protected variants

Context Supports target engagement studies for ACC1/2, sigma receptors (S1R/S2R), and DGAT based on scaffold activity history

• [1] Chonan T, Tanaka H, Yamamoto D, et al. Design and synthesis of disubstituted (4-piperidinyl)-piperazine derivatives as potent acetyl-CoA carboxylase inhibitors. Bioorg Med Chem Lett. 2010;20(13):3965-3968. View Source
• [2] De Luca L, Lombardo L, Mirabile S, et al. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Med Chem. 2023;14(9):1734-1742. View Source

Why 1-(2-Methylpropyl)-4-[4-(2-methylpropyl)piperidin-4-yl]piperazine Cannot Be Replaced by a Single-Isobutyl or Boc-Protected Analog

Within the (4-piperidinyl)-piperazine chemotype, substitution at both the piperazine N-terminus and the piperidine 4-position independently modulates target affinity, isozyme selectivity, and drug-like properties [1]. The lipophilic isobutyl group directly influences both the clogP and the steric occupancy of hydrophobic sub-pockets in ACC and sigma receptor binding sites, as demonstrated by SAR studies showing that alkyl chain variation at either position alone can shift ACC1 IC₅₀ values by over an order of magnitude [2][3]. Replacing this compound with the mono-isobutyl analog 1-isobutyl-4-piperidin-4-yl-piperazine (CAS 1082545-66-1) removes the quaternary 4-isobutyl group on the piperidine ring, altering both steric bulk and conformational constraint. Similarly, substituting with tert-butyl 4-[4-(2-methylpropyl)piperidin-4-yl]piperazine-1-carboxylate introduces a hydrolytically labile Boc carbamate in place of the basic tertiary amine, fundamentally changing the ionization state at physiological pH—a parameter shown to govern S1R/S2R binding for this scaffold class [4].

Mono-isobutyl analog

Missing quaternary 4-isobutyl group may alter steric occupancy and conformational constraint, potentially shifting target-binding profiles.

Boc-protected analog

Carbamate in place of basic amine eliminates cationic pharmacophore at physiological pH, likely disrupting sigma receptor engagement and altering ionization-dependent interactions.

• [1] Chonan T, Tanaka H, Yamamoto D, et al. (4-Piperidinyl)-piperazine: a new platform for acetyl-CoA carboxylase inhibitors. Bioorg Med Chem Lett. 2009;19(23):6645-6649. View Source
• [2] Chonan T, Tanaka H, Yamamoto D, et al. Design and synthesis of disubstituted (4-piperidinyl)-piperazine derivatives as potent acetyl-CoA carboxylase inhibitors. Bioorg Med Chem Lett. 2010;20(13):3965-3968. View Source
• [3] Mizojiri R, Asano M, Sasaki M, et al. Discovery of novel (4-piperidinyl)-piperazines as potent and orally active acetyl-CoA carboxylase 1/2 non-selective inhibitors: F-Boc and triF-Boc groups are acid-stable bioisosteres for the Boc group. Bioorg Med Chem Lett. 2011;21(5):1442-1446. View Source
• [4] De Luca L, Lombardo L, Mirabile S, et al. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Med Chem. 2023;14(9):1734-1742. View Source

Quantitative Differentiation Evidence for 1-(2-Methylpropyl)-4-[4-(2-methylpropyl)piperidin-4-yl]piperazine Relative to Closest Analogs

Dual Isobutyl Substitution Confers Distinct Calculated Lipophilicity (clogP) Compared to Mono-Isobutyl and Boc-Protected Analogs

The target compound exhibits a vendor-reported calculated LogP (clogP) of 2.43, reflecting the additive lipophilic contribution of two isobutyl groups on the piperazine and piperidine rings . In contrast, the mono-isobutyl analog 1-isobutyl-4-piperidin-4-yl-piperazine (CAS 1082545-66-1) has a lower computed XlogP of 1.5 , while the Boc-protected variant tert-butyl 4-[4-(2-methylpropyl)piperidin-4-yl]piperazine-1-carboxylate has a molecular weight of 325.5 g/mol and intrinsically different hydrogen-bonding capacity due to the carbamate moiety . For the ACC inhibitor series, SAR studies established that lipophilicity within the clogP range of approximately 2–5 is correlated with cell-based inhibitory potency, and modest clogP shifts of 0.5–1.0 units can alter cellular permeability profiles [1].

Lipophilicity (clogP)

Reported

Dual-isobutyl: clogP 2.43; Mono-isobutyl: XlogP 1.5; Δ ≈ +0.93

Lipophilicity shift may differentiate cellular permeability profiles; experimental logP not measured.

Predicted values only; direct measurement recommended before assay interpretation.

Evidence Dimension	Calculated lipophilicity (clogP / XlogP)
Target Compound Data	clogP = 2.43 (vendor-reported, Leyan)
Comparator Or Baseline	1-Isobutyl-4-piperidin-4-yl-piperazine (CAS 1082545-66-1): XlogP = 1.5; tert-Butyl 4-[4-(2-methylpropyl)piperidin-4-yl]piperazine-1-carboxylate: MW = 325.5 g/mol with different H-bond profile
Quantified Difference	ΔclogP ≈ +0.93 units vs. mono-isobutyl analog
Conditions	Predicted/calculated values from vendor technical datasheets and computational prediction software (Marvin Sketch / ACD Labs methodologies)

Why This Matters

A clogP difference of nearly one log unit between the dual-isobutyl and mono-isobutyl analogs is sufficient to produce measurably different membrane permeability and non-specific protein binding in cell-based assays, making these compounds non-interchangeable for pharmacological profiling.

• [1] Chonan T, Tanaka H, Yamamoto D, et al. Design and synthesis of disubstituted (4-piperidinyl)-piperazine derivatives as potent acetyl-CoA carboxylase inhibitors. Bioorg Med Chem Lett. 2010;20(13):3965-3968. View Source

Predicted pKa (~10.3) and High Basicity Distinguish the Dual-Isobutyl Scaffold from Boc-Carbamate Analogs in Ionization-Dependent Target Engagement

The predicted pKa of the target compound's piperidine secondary amine is 10.27 ± 0.10, ensuring >99% protonation at physiological pH (7.4) and full availability of the positively charged nitrogen for salt-bridge interactions with aspartate/glutamate residues in receptor binding pockets . This matches the ionization profile of high-affinity S1R ligands in the (4-piperidinyl)-piperazine class, where pKa values >8.0 and protonated fraction >80% were essential for nanomolar S1R binding [1]. In stark contrast, the Boc-protected analog tert-butyl 4-[4-(2-methylpropyl)piperidin-4-yl]piperazine-1-carboxylate replaces the basic piperazine nitrogen with a neutral carbamate (predicted pKa <1 for the conjugate acid), precluding the critical cationic interaction at the piperazine site [2]. Among the 13-compound series evaluated by De Luca et al., compounds with estimated basicity below pKa 6.5 showed either markedly reduced S1R affinity (Ki > 300 nM) or complete loss of binding [3].

Basicity (pKa)

Reported

Piperidine pKa ~10.3, >99% protonated at pH 7.4; Boc analog pKa

High protonation state supports cationic interaction studies; relevant for S1R target engagement interpretation.

Predicted pKa; experimental confirmation of protonation fraction at pH 7.4 required.

Conformational Flexibility

Class-level

5 rotatable bonds vs. 3 (mono-isobutyl); TPSA ~18.5 Ų unchanged

Increased conformational sampling without TPSA change may affect entropic binding contributions; requires binding validation.

3D-QSAR class-level correlation; compound-specific binding data unavailable.

Biological Activity Data

Data to verify

No published Ki, IC₅₀, EC₅₀, or in vivo data found (PubMed, BindingDB, ChEMBL, PubChem as of May 2026)

Any biological activity extrapolation from class SAR is hypothesis-generating only; de novo characterization needed.

Class SAR: ACC1 IC₅₀ range 1.9–>10,000 nM; S1R Ki 3.2–434 nM in published analogs.

Evidence Dimension	Predicted acid dissociation constant (pKa) and protonation state at pH 7.4
Target Compound Data	pKa = 10.27 ± 0.10 (predicted); >99% protonated at pH 7.4
Comparator Or Baseline	Boc-protected analog: pKa <1 (carbamate, essentially neutral); Low-pKa piperazine analogs (compounds 12, 13 in De Luca 2023): pKa = 4.35, 0.09% protonated, S1R Ki >10,000 nM
Quantified Difference	ΔpKa ≈ 10 units vs. Boc analog; Protonation difference: >99% vs. <0.1% (Boc analog)
Conditions	Predicted pKa using Marvin Sketch / ACD Labs software; protonation calculated for aqueous solution at pH 7.4

Why This Matters

Use of a Boc-protected or low-basicity analog in receptor binding or cell-based assays will produce fundamentally different results because the cationic pharmacophore required for S1R engagement is absent; procurement specifications must distinguish between free amine and carbamate-protected forms.

• [1] De Luca L, Lombardo L, Mirabile S, et al. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Med Chem. 2023;14(9):1734-1742. Table 1: compounds 1–5 (pKa 8.03–9.46, N+% 81–99%) showed nanomolar S1R Ki. View Source
• [2] Standard carbamate pKa reference: Bordwell FG. Equilibrium acidities in dimethyl sulfoxide solution. Acc Chem Res. 1988;21(12):456-463. View Source
• [3] De Luca L et al. RSC Med Chem. 2023;14(9):1734-1742. Table 1: compounds 12 and 13 (pKa 4.35, 0.09% N+, S1R Ki >10,000 nM). View Source

Rotatable Bond Count and Topological Polar Surface Area (TPSA) Differentiate the Dual-Isobutyl Scaffold from Constrained and Polarized Analogs

The target compound possesses 5 rotatable bonds and a TPSA of 18.51 Ų (vendor-reported) . The mono-isobutyl analog 1-isobutyl-4-piperidin-4-yl-piperazine has only 3 rotatable bonds and an identical TPSA of 18.5 Ų, indicating that the additional isobutyl group on the piperidine ring increases conformational freedom without altering polar surface area . For the broader (4-piperidinyl)-piperazine ACC inhibitor series, 3D-QSAR analysis of 68 derivatives identified rotatable bond count and steric parameters as significant descriptors correlating with ACC inhibitory activity [1]. The additional two rotatable bonds in the target compound confer greater conformational sampling capacity, which may translate to differential entropic penalties upon receptor binding.

Conformational Flexibility

Class-level

5 rotatable bonds vs. 3 (mono-isobutyl); TPSA ~18.5 Ų unchanged

Increased conformational sampling without TPSA change may affect entropic binding contributions; requires binding validation.

3D-QSAR class-level correlation; compound-specific binding data unavailable.

Evidence Dimension	Rotatable bond count and topological polar surface area (TPSA)
Target Compound Data	5 rotatable bonds; TPSA = 18.51 Ų
Comparator Or Baseline	1-Isobutyl-4-piperidin-4-yl-piperazine (CAS 1082545-66-1): 3 rotatable bonds; TPSA = 18.5 Ų
Quantified Difference	ΔRotatable bonds = +2; ΔTPSA ≈ 0 Ų (essentially identical)
Conditions	Calculated from chemical structure (SMILES) using standard molecular descriptors

Why This Matters

The increased rotatable bond count without TPSA increase means the dual-isobutyl compound can explore a larger conformational space while maintaining the same passive membrane permeability potential as its mono-isobutyl analog—a property profile that cannot be replicated by the simpler analog.

• [1] Saxena AK, et al. 3D-QSAR and molecular docking analysis of (4-piperidinyl)-piperazines as acetyl-CoA carboxylases inhibitors. Med Chem Res. 2013;22(3):1303-1316. View Source

Absence of Published Biological Potency Data for This Specific Compound Necessitates Direct Experimental Comparison with Structurally Proximal Analogs Before Procurement Decisions

A comprehensive search of PubMed, BindingDB, ChEMBL, PubChem, Google Patents, and vendor technical literature (as of May 2026) returned no quantitative biological activity data—no receptor binding Ki, enzyme inhibition IC₅₀, cell-based EC₅₀, ADME parameters, or in vivo efficacy results—for 1-(2-Methylpropyl)-4-[4-(2-methylpropyl)piperidin-4-yl]piperazine (CAS 2060038-47-1) [1][2]. In contrast, published (4-piperidinyl)-piperazine ACC inhibitors with structurally characterized SAR have reported ACC1 IC₅₀ values ranging from 1.9 nM (compound 13j) to >10,000 nM depending on piperidine N-substitution [3], and sigma receptor ligands in the piperidine/piperazine class have S1R Ki values spanning 3.2–434 nM depending on aryl substitution patterns [4]. Without compound-specific biological data, any extrapolation of potency or selectivity from class-level SAR must be treated as hypothesis-generating only.

Biological Activity Data

Data to verify

No published Ki, IC₅₀, EC₅₀, or in vivo data found (PubMed, BindingDB, ChEMBL, PubChem as of May 2026)

Any biological activity extrapolation from class SAR is hypothesis-generating only; de novo characterization needed.

Class SAR: ACC1 IC₅₀ range 1.9–>10,000 nM; S1R Ki 3.2–434 nM in published analogs.

Evidence Dimension	Availability of published quantitative biological activity data
Target Compound Data	No Ki, IC₅₀, EC₅₀, or in vivo data found in any searched database or literature source (May 2026)
Comparator Or Baseline	Published ACC inhibitors in the (4-piperidinyl)-piperazine class: IC₅₀ range 1.9–>10,000 nM; Published S1R ligands: Ki range 3.2–434 nM
Quantified Difference	Non-quantifiable: target compound has zero reported biological data vs. extensive SAR data for structurally related congeners
Conditions	Literature and database search across PubMed, BindingDB, ChEMBL, PubChem, Google Patents, vendor catalogs (search date: May 2026)

Why This Matters

Procurement decisions for this compound must be made with the explicit understanding that all biological activity claims are unvalidated; the compound requires de novo experimental characterization before it can be considered functionally equivalent to, or differentiated from, any published (4-piperidinyl)-piperazine analog.

• [1] BindingDB. Search for monomer ID associated with 1-(2-methylpropyl)-4-[4-(2-methylpropyl)piperidin-4-yl]piperazine: no results returned. https://bindingdb.org/ View Source
• [2] PubChem. Search for CAS 2060038-47-1: no compound record found. https://pubchem.ncbi.nlm.nih.gov/ View Source
• [3] Chonan T, Tanaka H, Yamamoto D, et al. Design and synthesis of disubstituted (4-piperidinyl)-piperazine derivatives as potent acetyl-CoA carboxylase inhibitors. Bioorg Med Chem Lett. 2010;20(13):3965-3968. Compound 13j ACC1 IC₅₀ = 1.9 nM. View Source
• [4] De Luca L et al. RSC Med Chem. 2023;14(9):1734-1742. Table 1: compounds 1–11 S1R Ki range 3.2–434 nM. View Source

Recommended Application Scenarios for 1-(2-Methylpropyl)-4-[4-(2-methylpropyl)piperidin-4-yl]piperazine Based on Structural and Physicochemical Evidence

Chemical Probe Development for Acetyl-CoA Carboxylase (ACC1/2) Target Engagement Studies Requiring Enhanced Lipophilic Character

The dual-isobutyl substitution pattern generates a clogP of 2.43, placing this compound in the lipophilicity window associated with cell-permeable ACC inhibitors [1]. Researchers developing ACC chemical probes for obesity or type 2 diabetes target validation should evaluate this compound alongside published ACC inhibitors. Its 4,4-disubstituted piperidine architecture mirrors the quaternary carbon motif present in high-potency ACC inhibitor compound 13j (ACC1 IC₅₀ = 1.9 nM), suggesting that the isobutyl group at the piperidine 4-position could occupy the lipophilic sub-pocket identified in co-crystal structures [2].

Sigma-1 Receptor (S1R) Ligand Screening Campaigns Requiring a High-Basicity, Dual-Cationic Scaffold

With a predicted piperidine pKa of ~10.3 and >99% protonation at physiological pH, this compound meets the essential basicity requirement for S1R engagement established by De Luca et al., where only compounds with >80% protonated fraction achieved nanomolar S1R Ki values [3]. The dual isobutyl groups provide a sterically differentiated hydrophobic signature compared to the benzyl- and phenyl-substituted S1R ligands in the published series, enabling exploration of novel chemical space around the S1R hydrophobic binding pocket [4].

Structure-Activity Relationship (SAR) Expansion of (4-Piperidinyl)-Piperazine Libraries for DGAT or Melanocortin-4 Receptor Programs

The (4-piperidinyl)-piperazine scaffold has been patented for DGAT inhibition (US8946228) and melanocortin-4 receptor modulation (EP1460070) [5][6]. The dual-isobutyl variant offers a unique combination of aliphatic, non-aromatic substituents at both nitrogen positions—a substitution pattern underrepresented in the patent literature, which predominantly exemplifies aryl-containing side chains. Incorporating this compound into a screening library diversifies the chemical space and may reveal scaffold-dependent selectivity not accessible with aryl-substituted analogs.

Physicochemical Benchmarking and Computational Model Training for Lipophilic Amine Compound Classes

The accurately measured or calculated values for clogP (2.43), pKa (~10.3), TPSA (18.51 Ų), and rotatable bond count (5) make this compound a suitable reference standard for calibrating in silico ADME prediction models for dibasic, lipophilic amines . Its structural duality—two tertiary amine sites with different steric environments—also provides a useful test case for pKa prediction software validation, particularly for distinguishing the basicity of piperazine N4 vs. piperidine N1 nitrogens in a 4,4-disubstituted context.

Application

Selection Property

Validation Focus

ACC target engagement probe studies

Dual isobutyl, 4,4-disubstituted piperidine architecture; lipophilicity window (clogP ~2.4)

ACC1/2 inhibition assay; cell permeability assessment

Sigma-1 receptor (S1R) ligand screening

High predicted basicity (pKa ~10.3); dual-cationic pharmacophore

S1R binding assay; protonation-state verification at pH 7.4

SAR expansion of (4-piperidinyl)-piperazine libraries

Non-aromatic dual-isobutyl substitution pattern, distinct from typical aryl-substituted analogs

Selectivity profiling against aryl-containing congeners; DGAT and melanocortin-4 receptor screening

Physicochemical benchmarking for in silico ADME calibration

Reported clogP, pKa, TPSA, and rotatable bond count

ADME prediction model validation; pKa prediction software evaluation

• [1] Chonan T et al. Bioorg Med Chem Lett. 2009;19(23):6645-6649 and 2010;20(13):3965-3968. View Source
• [2] Chonan T et al. Bioorg Med Chem Lett. 2010;20(13):3965-3968. Compound 13j: ACC1 IC₅₀ = 1.9 nM. View Source
• [3] De Luca L et al. RSC Med Chem. 2023;14(9):1734-1742. pKa threshold for S1R binding: >8.0 and >80% N+. View Source
• [4] De Luca L et al. RSC Med Chem. 2023;14(9):1734-1742. Table 1: compounds 1–5 (benzylpiperidine derivatives) Ki range 3.2–434 nM at S1R. View Source
• [5] Janssen Pharmaceutica NV. Piperidine/piperazine derivatives as DGAT inhibitors. US Patent 8,946,228 B2. Issued February 3, 2015. View Source
• [6] Substituted piperidine and piperazine derivatives as melanocortin-4 receptor modulators. European Patent EP1460070A1. Published September 22, 2004. View Source